Cas no 20629-91-8 (3H-Pyrazol-3-one, 2-(3-chlorophenyl)-1,2-dihydro-5-methyl-)

• Product Name: 3H-Pyrazol-3-one, 2-(3-chlorophenyl)-1,2-dihydro-5-methyl-
• CAS No: 20629-91-8
• MF: C₁₀H₉ClN₂O
• MW: 208.64426112175
• CID: 1395125
• PubChem ID: 18756420
• Update Time: 2025-04-20

3H-Pyrazol-3-one, 2-(3-chlorophenyl)-1,2-dihydro-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 2-(3-chlorophenyl)-1,2-dihydro-5-methyl-
• 2-(3-chlorophenyl)-1,2-dihydro-5-methyl-3H-Pyrazol-3-one
• 2-(3-chlorophenyl)-5-methyl-1H-pyrazol-3-one
• 3-methyl-1-metachlorophenyl-5-pyrazolone
• AKOS009031169
• SCHEMBL4023307
• 1-(3'-CHLOROPHENYL)-3-METHYL-2-PYRAZOLIN-5-ONE
• HRBCDVLFVGOSIC-UHFFFAOYSA-N
• BBL035504
• 1-(3-chlorophenyl)-3-methyl-1H-pyrazol-5-ol
• STL426751
• AKOS015889653
• cid_66656
• 2-(3-chlorophenyl)-5-methyl-2,3-dihydro-1H-pyrazol-3-one
• 20629-91-8
• 1-(3-CHLOROPHENYL)-3-METHYL-4,5-DIHYDROPYRAZOLE-5-ONE
• DB-045314
• 2-(3-chlorophenyl)-5-methyl-1,2-dihydro-3H-pyrazol-3-one
• DA-28463
• A843500
• 2-(3-chlorophenyl)-5-methyl-2-pyrazolin-3-one
• EN300-20885
• BDBM71133

• Inchi： 1S/C10H9ClN2O/c1-7-5-10(14)13(12-7)9-4-2-3-8(11)6-9/h2-6,12H,1H3
• InChI Key： HRBCDVLFVGOSIC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C(C=C(C)N1)=O

Computed Properties

• Exact Mass: 208.04047
• Monoisotopic Mass: 208.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34